Cas no 102203-23-6 (Benzenepropanoic acid,2-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, ethyl ester)

Benzenepropanoic acid,2-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, ethyl ester structure
102203-23-6 structure
Product Name:Benzenepropanoic acid,2-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, ethyl ester
CAS No:102203-23-6
MF:C17H27NO4
MW:309.400585412979
CID:143079
PubChem ID:179811
Update Time:2025-04-19

Benzenepropanoic acid,2-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,2-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, ethyl ester
    • ACC 9369
    • 2-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzenepropanoic acid ethyl ester
    • SCHEMBL6060970
    • Y08QNQ290K
    • Ethyl 3-(2-{2-hydroxy-3-[(propan-2-yl)amino]propoxy}phenyl)propanoate
    • ACC-9369, (+/-)-
    • Ethyl 3-[2-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]propanoate
    • BENZENEPROPANOIC ACID, 2-(2-HYDROXY-3-((1-METHYLETHYL)AMINO)PROPOXY)-, ETHYL ESTER
    • Q27294095
    • 102203-23-6
    • DTXSID70907198
    • UNII-Y08QNQ290K
    • ACC-9369
    • Inchi: 1S/C17H27NO4/c1-4-21-17(20)10-9-14-7-5-6-8-16(14)22-12-15(19)11-18-13(2)3/h5-8,13,15,18-19H,4,9-12H2,1-3H3
    • InChI Key: DMLSVZSUDBKLED-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1CCC(=O)OCC)CC(CNC(C)C)O

Computed Properties

  • Exact Mass: 309.19411
  • Monoisotopic Mass: 309.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.071±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.6 g/l) (25 º C),
  • PSA: 67.79

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